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Compound of Interest

Compound Name: Ac-DMQD-CHO

Cat. No.: B1631293 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ac-DMQD-CHO is a potent, cell-permeable, and reversible tetrapeptide inhibitor of caspase-3.

[1] It functions by targeting the active site of caspase-3, a critical executioner enzyme in the

apoptotic pathway. Due to its selectivity, Ac-DMQD-CHO is an invaluable tool for studying the

mechanisms of apoptosis and for screening potential therapeutic agents that modulate this

process.[1][2][3]

Accurate and consistent experimental results depend on the correct preparation and storage of

the inhibitor stock solution. This document provides a detailed protocol for the solubilization,

handling, and storage of Ac-DMQD-CHO to ensure its stability and efficacy in downstream

applications.

Compound Information and Properties
Quantitative data for Ac-DMQD-CHO are summarized in the table below for easy reference.
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Property Value Reference

Full Name

N-acetyl-L-α-aspartyl-L-

methionyl-N¹-[(1S)-2-carboxy-

1-formylethyl]-L-glutamamide

[1]

Sequence Ac-Asp-Met-Gln-Asp-CHO [3]

Molecular Formula
C₂₀H₃₁N₅O₁₀S (as

trifluoroacetate salt)
[1]

Molecular Weight
533.6 g/mol (as trifluoroacetate

salt)
[1]

IC₅₀ for Caspase-3 39 nM [1][2]

IC₅₀ for Caspase-1 148 nM [1]

IC₅₀ for Caspase-8 1,100 nM [1]

Appearance Solid [1]

Solubility
Water: 1 mg/mL; DMSO: ≥ 2

mM
[1][4]

Storage Temperature -20°C (solid and solution) [1][3]

Long-Term Stability ≥ 4 years at -20°C (solid form) [1]

Safety and Handling Precautions
Handle Ac-DMQD-CHO in accordance with standard laboratory safety procedures.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.[5][6]

Engineering Controls: Use in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[5]

Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[5][6]

Storage: Keep the container tightly sealed and store in a dry, cool place at -20°C.[1]
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Signaling Pathway Inhibition
Ac-DMQD-CHO exerts its function by inhibiting the activation of procaspase-3 into its active

form, caspase-3, which is a key step in the execution phase of apoptosis.
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Caption: Ac-DMQD-CHO blocks the apoptotic cascade by inhibiting caspase-3 activation.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO). It is recommended to first dissolve peptide inhibitors in a small amount of DMSO

before diluting with aqueous buffers.[7]

Materials and Equipment
Ac-DMQD-CHO (solid form)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

-20°C freezer

Stock Solution Preparation Workflow
Caption: Workflow for preparing Ac-DMQD-CHO stock solution.

Step-by-Step Procedure
Equilibrate Reagent: Before opening, allow the vial of solid Ac-DMQD-CHO to warm to room

temperature for 15-20 minutes. This prevents condensation of atmospheric moisture, which

could affect compound stability.

Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration. Use the molecular weight of the trifluoroacetate salt (533.6 g/mol ).

Formula: Volume (µL) = [ (Mass of Compound (mg)) / (Molecular Weight ( g/mol )) ] ×

1000
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Example Calculation for 1 mg of Ac-DMQD-CHO: *Volume (µL) = [ (1 mg) / (533.6

mg/mmol) ] × 1000 = 187.4 µL of DMSO

Dissolve Compound: Using a calibrated micropipette, add the calculated volume of sterile

DMSO to the vial. Close the cap tightly and vortex the solution for 30-60 seconds until the

solid is completely dissolved. Visually inspect the solution to ensure there are no visible

particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the peptide

aldehyde, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes.[8]

Storage and Stability: Label the aliquots clearly with the compound name, concentration, and

date of preparation. Store immediately at -20°C. When properly stored, the DMSO stock

solution is stable for up to 1-2 months.[8] For longer-term storage, -80°C is recommended.

Quality Control and Use in Assays
Working Solution: To prepare a working solution, thaw a single aliquot of the 10 mM stock

solution and dilute it to the final desired concentration in the appropriate assay buffer. It is

crucial to add the DMSO stock to the aqueous buffer and mix immediately to prevent

precipitation.

Final DMSO Concentration: The final concentration of DMSO in the assay should be kept as

low as possible (typically ≤ 0.5%) to avoid solvent-induced artifacts in cellular assays.

Functional Verification: The activity of the prepared stock solution can be verified in a

standard caspase-3 activity assay using a fluorogenic substrate like Ac-DEVD-AMC.[9][10] A

dose-dependent inhibition of caspase-3 activity would confirm the potency of the inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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